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Introduction

Dibutylamine (DBA), a secondary amine with the chemical formula (CaH9)2NH, is a versatile
and important compound in various chemical and industrial applications. Its utility spans from
being a corrosion inhibitor and a manufacturing intermediate for emulsifiers, to a flotation agent
and a catalyst in vulcanization processes.[1] For professionals in research, science, and drug
development, a thorough understanding of its chemical and physical properties is paramount
for its safe handling, effective use in synthesis, and for predicting its behavior in various
experimental and industrial settings. This technical guide provides a comprehensive overview
of the core chemical and physical properties of dibutylamine, detailed experimental protocols
for their determination, and a visualization of a key chemical reaction.

Chemical and Physical Properties

Dibutylamine is a colorless to yellow liquid characterized by a distinct amine-like or ammonia-
like odor.[2][3] It is a flammable and corrosive compound, necessitating careful handling and
storage.[2][4] The key physical and chemical properties of dibutylamine are summarized in the
tables below for easy reference and comparison.

Core Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula CsHioN [2]

Molecular Weight 129.24 g/mol [2]

Appearance Colorless to yellow liquid [2][3]

Odor Amine-like, fishy, ammoniacal [2][5]

CAS Number 111-92-2 [4]

IUPAC Name N-butylbutan-1-amine [2]

Property Value Conditions Source(s)

Boiling Point 159 °Cto 161 °C at 760 mmHg [31[6]

Melting Point -62 °C to -59 °C [71[8]

Density 0.767 g/mL at 25 °C [31[6]

0.759 g/cm? at 20 °C [9]

Flash Point 40.5°Cto 47 °C Closed Cup [31[7]

125 °F Open Cup [9]

Solubility in Water 3.8g/Lto4.7g/L at 20-25 °C [5][6]

Vapor Pressure 1.9 mmHg to 2.59 at 20-25 °C [2][6]
mmHg

Vapor Density 4.46 (air=1) [2][6]

Refractive Index 1.417to 1.4177 at 20 °C [2][3]

Autoignition Temp. 260 °C to 312 °C [31[5]

logP (o/w) 2.83 [2]

pKa 11.25 at21 °C [10]
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Experimental Protocols

Accurate determination of the physicochemical properties of dibutylamine is crucial for its
application and safety. The following are detailed methodologies for key experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure compound, the boiling point is a characteristic constant at a given
pressure.

Methodology (based on ASTM D1120):

A suitable method for determining the boiling point of dibutylamine is based on the principles
outlined in ASTM D1120 "Standard Test Method for Boiling Point of Engine Coolants".

o Apparatus: A round-bottom flask of appropriate size, a heating mantle, a condenser, a
calibrated thermometer, and boiling chips.

e Procedure: a. Place a measured volume of dibutylamine into the round-bottom flask along
with a few boiling chips to ensure smooth boiling. b. Assemble the distillation apparatus with
the flask securely placed in the heating mantle and the condenser attached vertically. The
thermometer should be positioned so that the top of the bulb is level with the bottom of the
side-arm of the flask. c. Begin heating the flask gently with the heating mantle. d. As the
liquid heats, vapors will rise and begin to condense on the thermometer bulb. e. The
temperature will stabilize at the boiling point of the liquid. Record the temperature at which
the liquid is boiling and there is a continuous condensation of vapor on the thermometer. f.
Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-
dependent.

Determination of Melting Point

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For a pure crystalline solid, this occurs at a sharp, well-defined temperature. Since
dibutylamine is a liquid at room temperature, its melting point is determined by cooling the
substance until it freezes and then gently warming it to observe the melting temperature.
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Methodology:

o Apparatus: A small test tube, a cooling bath (e.g., dry ice/acetone), a calibrated low-
temperature thermometer or thermocouple, and a stirring rod.

e Procedure: a. Place a small sample of dibutylamine in the test tube. b. Immerse the test
tube in the cooling bath, stirring the sample gently with the thermometer or stirring rod. c.
Observe the temperature at which the liquid solidifies (freezing point). d. Remove the test
tube from the cooling bath and allow it to warm up slowly at room temperature. e. The
temperature at which the solid begins to melt and the temperature at which the last crystal
disappears is recorded as the melting point range. For a pure substance, this range should
be narrow.

Determination of Density

Density is the mass of a substance per unit volume. It is an important physical property that can
be used to identify a substance and to determine its purity.

Methodology (using a pycnometer):

e Apparatus: A pycnometer (a glass flask with a precise volume), a calibrated analytical
balance, and a constant temperature water bath.

e Procedure: a. Clean and dry the pycnometer thoroughly and determine its mass (ma). b. Fill
the pycnometer with distilled water and place it in the constant temperature water bath (e.g.,
25 °C) until it reaches thermal equilibrium. c. Adjust the volume of the water to the
pycnometer's calibration mark and weigh it (mz2). The mass of the water is (mz - m1). The
volume of the pycnometer is the mass of the water divided by the known density of water at
that temperature. d. Empty and dry the pycnometer. e. Fill the pycnometer with
dibutylamine, bring it to the same constant temperature, adjust the volume to the calibration
mark, and weigh it (ms). f. The mass of the dibutylamine is (ms - m1). g. The density of
dibutylamine is calculated by dividing its mass by the volume of the pycnometer.

Determination of Flash Point

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air. This is a critical safety parameter.
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Methodology (based on ASTM D93 - Pensky-Martens Closed Cup Tester):

o Apparatus: A Pensky-Martens closed-cup tester, which consists of a test cup with a lid that
has openings for a thermometer, a stirrer, and an ignition source.

e Procedure: a. Pour the sample of dibutylamine into the test cup up to the marked level. b.
Place the lid on the cup and begin heating the sample at a slow, constant rate while stirring.
c. At regular temperature intervals, apply the test flame by dipping it into the vapor space of
the cup through the opening in the lid. d. The flash point is the lowest temperature at which
the application of the test flame causes the vapor above the liquid to ignite with a brief flash.

Chemical Reactivity and Signaling Pathways

Dibutylamine, as a secondary amine, exhibits characteristic reactivity. It is a weak base and
reacts with acids to form salts. One of the most significant reactions from a toxicological and
regulatory perspective, particularly in the context of drug development, is its reaction with
nitrosating agents to form N-nitrosodibutylamine, a potential carcinogen.

N-Nitrosation of Dibutylamine

The formation of N-nitrosamines from secondary amines like dibutylamine can occur in the
presence of nitrite salts under acidic conditions. This reaction is of concern in the
pharmaceutical industry as it can lead to the formation of genotoxic impurities in drug products.

The simplified reaction pathway is as follows:
e In an acidic environment, nitrite ions (NO2") are protonated to form nitrous acid (HNO2).

o Two molecules of nitrous acid can then form dinitrogen trioxide (N203), which is a potent
nitrosating agent.

e The lone pair of electrons on the nitrogen atom of dibutylamine attacks the electrophilic
nitrogen of the nitrosating agent.

o Subsequent deprotonation leads to the formation of N-nitrosodibutylamine.

Below is a Graphviz diagram illustrating this reaction pathway.
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Caption: Reaction pathway for the N-nitrosation of dibutylamine.

Conclusion

This technical guide has provided a detailed overview of the essential chemical and physical
properties of dibutylamine. The tabulated data offers a quick and accessible reference for
laboratory and industrial applications. The outlined experimental protocols, based on standard
methodologies, provide a framework for the accurate determination of these properties. The
visualization of the N-nitrosation reaction highlights a key area of chemical reactivity relevant to
safety and regulatory considerations in drug development and other fields. A thorough
understanding of these fundamental characteristics is crucial for the safe and effective
utilization of dibutylamine in scientific research and industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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